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Compound of Interest

Compound Name: Methionine Sulfoximine

Cat. No.: B141240 Get Quote

Methionine Sulfoximine (MSO) Technical
Support Center
Welcome to the technical support center for Methionine Sulfoximine (MSO). This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the solubility and stability of MSO in aqueous solutions. Below you will find frequently asked

questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the

successful use of MSO in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Methionine Sulfoximine in common aqueous solvents?

A1: Methionine Sulfoximine (MSO) exhibits good solubility in water and Phosphate-Buffered

Saline (PBS). However, the exact solubility can vary slightly between different forms (e.g., L-

MSO, DL-MSO) and suppliers. It is practically insoluble in DMSO.[1] For optimal dissolution,

sonication is often recommended.[1]

Q2: How should I prepare a stock solution of MSO?

A2: To prepare a stock solution, MSO powder can be directly dissolved in water or an

appropriate buffer like PBS.[2] To aid dissolution, especially for higher concentrations, gentle

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b141240?utm_src=pdf-interest
https://www.benchchem.com/product/b141240?utm_src=pdf-body
https://www.benchchem.com/product/b141240?utm_src=pdf-body
https://www.benchchem.com/product/b141240?utm_src=pdf-body
https://www.medchemexpress.com/l-methionine-dl-sulfoximine.html
https://www.medchemexpress.com/l-methionine-dl-sulfoximine.html
https://cdn.caymanchem.com/cdn/insert/27608.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


warming and/or sonication can be applied.[1] For cell culture applications, it is crucial to

sterilize the final solution by filtering it through a 0.22 µm filter.[1]

Q3: What are the recommended storage conditions for MSO powder and its aqueous

solutions?

A3: MSO in its solid powder form is stable for years when stored at -20°C.[2] However,

aqueous solutions of MSO are not stable and it is strongly recommended to prepare them fresh

for each experiment.[2] If short-term storage of a stock solution is necessary, it should be

aliquoted and stored at -20°C for up to one month or at -80°C for up to six months.[1] Avoid

repeated freeze-thaw cycles.[1] One supplier suggests a shelf life of up to one year for a

commercially prepared 100mM L-Methionine sulfoximine solution when stored at -20°C.

Q4: I am observing precipitation in my MSO solution. What could be the cause and how can I

resolve it?

A4: Precipitation in MSO solutions can occur due to several factors, including exceeding the

solubility limit at a given temperature, or interactions with other components in the medium. To

resolve this, you can try gentle warming and/or sonication to redissolve the precipitate.[1]

Ensure that the pH of the solution is within a suitable range, as pH can influence the solubility

of amino acid derivatives. If precipitation persists, consider preparing a fresh, more dilute

solution.

Q5: Is MSO stable in cell culture media at 37°C?

A5: The stability of MSO in aqueous solutions, including cell culture media, at 37°C is limited. It

is recommended to add freshly prepared MSO solution to the culture medium immediately

before use. Long-term incubation may lead to degradation of the compound, potentially

affecting experimental results. While specific degradation kinetics at 37°C are not readily

available, the general advice from suppliers is to use solutions promptly.

Data Summary Tables
Table 1: Solubility of Methionine Sulfoximine
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Solvent Form Solubility Notes

Water
L-Methionine

Sulfoximine

~50 mg/mL (277.4

mM)[1]

Sonication may be

required.[1]

PBS (pH 7.2)
L-Methionine-(S,R)-

Sulfoximine

~5 mg/mL (27.7 mM)

[2]
-

PBS
L-Methionine-DL-

sulfoximine

100 mg/mL (554.85

mM)[1]

Sonication needed for

a clear solution.[1]

DMSO
L-Methionine-DL-

sulfoximine

< 1 mg/mL (insoluble

or slightly soluble)[1]

Not a recommended

solvent.

Table 2: Storage and Stability of Methionine Sulfoximine

Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C ≥ 4 years[2]
Stable for long-term

storage.

Aqueous Solution Room Temperature Not Recommended
Prepare fresh before

use.

Aqueous Solution 4°C Not Recommended
Limited stability; use

as soon as possible.

Aqueous Solution -20°C Up to 1 month[1]
Aliquot to avoid

freeze-thaw cycles.[1]

Aqueous Solution -80°C Up to 6 months[1]
Aliquot to avoid

freeze-thaw cycles.[1]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution of
MSO in Water
Materials:
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Methionine Sulfoximine (MSO) powder

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Sterile conical tube or vial

Vortex mixer

Sonicator (water bath or probe)

Sterile 0.22 µm syringe filter

Procedure:

Weigh out the required amount of MSO powder. For a 10 mL solution of 100 mM MSO (MW:

180.23 g/mol ), you will need 180.23 mg.

Transfer the MSO powder to a sterile conical tube.

Add a portion of the sterile water (e.g., 8 mL) to the tube.

Vortex the mixture vigorously for 1-2 minutes.

If the MSO is not fully dissolved, place the tube in a sonicator water bath. Sonicate in short

bursts (e.g., 30-60 seconds) until the solution is clear. Avoid excessive heating of the

solution.

Once the MSO is completely dissolved, add sterile water to reach the final volume of 10 mL.

Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.

For storage, aliquot the stock solution into smaller, single-use volumes and store at -20°C for

up to one month or -80°C for up to six months.[1]

Troubleshooting Guides
Issue: MSO Powder is Difficult to Dissolve
Caption: Troubleshooting workflow for MSO dissolution issues.
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Issue: Inconsistent Experimental Results
Caption: Troubleshooting guide for inconsistent experimental outcomes.

Stability Profile
While quantitative kinetic data on the degradation of MSO in aqueous solutions is limited in

publicly available literature, the consensus from suppliers is that aqueous solutions are not

stable for long-term storage at room temperature or 4°C. The primary degradation pathway for

methionine and its derivatives in aqueous solution is oxidation of the sulfur atom. Although

MSO already has an oxidized sulfur in the sulfoximine group, further degradation or hydrolysis

may occur, especially with changes in pH and temperature. For critical applications, it is

recommended to perform in-house stability studies under your specific experimental conditions

if long-term storage of solutions is unavoidable. The mechanism of MSO's biological activity

involves its phosphorylation by glutamine synthetase, leading to irreversible inhibition of the

enzyme.[3] This interaction itself is a form of chemical modification, but degradation in solution

prior to its use is a separate concern. The hydrolysis of the phosphorylated MSO has been

noted to be slow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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